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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003

For Immediate Release

This document provides essential guidance for the safe and compliant disposal of
Cyclopropylmethyl bromide-d4 (CAS No. 1219805-93-2). The following procedures are
critical for ensuring the safety of laboratory personnel and the protection of the environment.
This information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Cyclopropylmethyl bromide-d4 is a flammable liquid and should be handled with care in a
well-ventilated area, preferably within a fume hood.[1] It is crucial to prevent contact with skin,
eyes, and clothing.[2] In the event of exposure, immediate first aid is necessary.

Hazard Identification and Classification:
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Hazard
Hazard Class GHS Category  Signal Word Pictogram
Statement
H226:
Flammable ) -
. Category 3 Warning Flammable liquid ¢
iquids
a and vapor.[2][3]
o ] H315: Causes
Skin irritation Category 2 Warning S |
skin irritation.[3]
H319: Causes
Eye irritation Category 2 Warning serious eye |
irritation.
Acute oral ) Harmful if
o Category 4 Warning |
toxicity swallowed.
Specific target May cause
organ toxicity Category 3 Warning respiratory |
(single exposure) irritation.

Personal Protective Equipment (PPE)

When handling Cyclopropylmethyl bromide-d4, the use of appropriate personal protective

equipment is mandatory to minimize exposure risk.

Required Personal Protective Equipment:
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Protection Type Specification

Chemical splash-resistant safety glasses or

Eye/Face Protection o )
goggles with side protection.

Hand Protection Wear appropriate protective gloves.

Wear a lab coat and closed-toe shoes. Remove

Skin and Body Protection ) o ]
any contaminated clothing immediately.

Work in a well-ventilated area such as a fume

) ) hood to minimize inhalation of vapors. If
Respiratory Protection S
ventilation is inadequate, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol

The disposal of Cyclopropylmethyl bromide-d4 must be carried out in compliance with local,
state, and federal regulations for hazardous waste. Do not pour down the drain.

Experimental Protocol for Disposal:

o Neutralization (if applicable and permissible by local regulations): For small quantities, a
chemical neutralization procedure may be an option. This should only be performed by
trained personnel in a controlled environment. A common method involves reacting the
bromide with a suitable nucleophile, such as a solution of sodium hydroxide or sodium
carbonate, to convert it to a less hazardous alcohol. This process should be done slowly and
with cooling, as the reaction may be exothermic. The resulting solution must still be disposed
of as hazardous waste.

o Waste Collection:

o Collect all waste containing Cyclopropylmethyl bromide-d4, including unused product
and contaminated materials (e.g., absorbent pads, gloves, glassware), in a designated,
properly labeled, and sealed container.

o The container should be made of a material compatible with the chemical.
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o Label the container clearly as "Hazardous Waste: Cyclopropylmethyl bromide-d4,
Flammable Liquid".

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and incompatible materials such as strong oxidizing agents and strong
bases.

o The storage area should be designated for flammable liquid waste.
e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Provide them with the complete chemical name, CAS number, and quantity of the waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Cyclopropylmethyl bromide-d4.
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Disposal Workflow for Cyclopropylmethyl bromide-d4

Start: Have Cyclopropylmethyl
bromide-d4 Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Store Waste Container in a
Cool, Dry, Well-Ventilated Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Contractor

End: Waste is
Properly Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Cyclopropylmethyl Bromide-d4: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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